1-((4-ethoxy-3-fluorophenyl)sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine

• IUPAC Name: 1-(4-ethoxy-3-fluorophenyl)sulfonyl-2-(1-methylpyrazol-4-yl)piperidine
• InChI: InChI=1S/C17H22FN3O3S/c1-3-24-17-8-7-14(10-15(17)18)25(22,23)21-9-5-4-6-16(21)13-11-19-20(2)12-13/h7-8,10-12,16H,3-6,9H2,1-2H3
• InChI Key: ABIBNEPTBDUHCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCCCC2C3=CN(N=C3)C)F
• Molecular Formula: C17H22FN3O3S
• Molecular Weight: 367.4 g/mol

Description

1-((4-ethoxy-3-fluorophenyl)sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as EFP or EFP-001 and belongs to the class of sulfonyl-containing piperidine derivatives. EFP-001 has been found to possess several pharmacological properties, making it a promising candidate for various biomedical applications.

Scientific Research Applications

Antimicrobial Activity

1-((4-ethoxy-3-fluorophenyl)sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine and its derivatives have been explored for their antimicrobial properties. Compounds based on pyrazole sulfonamide have shown promising antimicrobial activity against various microbial strains, suggesting potential applications in addressing bacterial infections (El‐Emary, Al-muaikel, & Moustafa, 2002).

Cancer Treatment

This compound has shown potential in cancer treatment, particularly as a kinase inhibitor. Research indicates that derivatives of this compound may inhibit specific kinases involved in cancer cell proliferation, thereby offering a pathway for developing new anticancer drugs (Hayakawa et al., 2007).

Agricultural Applications

In agriculture, derivatives of 1-((4-ethoxy-3-fluorophenyl)sulfonyl)-2-(1-methyl-1H-pyrazol-4-yl)piperidine have been explored for their herbicidal properties. These compounds demonstrate effectiveness in controlling weed growth, suggesting their utility in agricultural practices (Moran, 2003).